molecular formula C20H21N3O2S B305462 N-(2-ethyl-6-methylphenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

N-(2-ethyl-6-methylphenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

Cat. No. B305462
M. Wt: 367.5 g/mol
InChI Key: ALPYUGGCVJMUSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-ethyl-6-methylphenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EMOSA, and it is a member of the 1,3,4-oxadiazole family of compounds. In

Mechanism of Action

The mechanism of action of EMOSA is not fully understood. However, studies have suggested that it works by inhibiting various enzymes and proteins that are involved in cancer cell growth and proliferation. EMOSA has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
EMOSA has been found to have various biochemical and physiological effects. Studies have shown that it can inhibit the activity of various enzymes, including acetylcholinesterase, tyrosinase, and urease. Additionally, EMOSA has been found to have antioxidant properties, which can help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using EMOSA in lab experiments is its potential therapeutic applications. Additionally, EMOSA is relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of using EMOSA in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret study results.

Future Directions

There are several future directions for research on EMOSA. One area of research is to further understand its mechanism of action and how it interacts with various enzymes and proteins. Additionally, researchers can explore the potential of EMOSA in combination with other anticancer drugs to enhance its therapeutic effects. Finally, researchers can investigate the potential of EMOSA in the treatment of other diseases, such as bacterial infections and neurodegenerative diseases.
Conclusion:
In conclusion, EMOSA is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its synthesis method involves a multistep process, and it has been found to have anticancer and antibacterial properties. While its mechanism of action is not fully understood, it has been found to inhibit various enzymes and induce apoptosis in cancer cells. EMOSA has several advantages and limitations for lab experiments, and there are several future directions for research on this compound.

Synthesis Methods

The synthesis of EMOSA involves a multistep process that requires the use of various reagents and solvents. The first step involves the reaction of 2-ethyl-6-methylaniline with chloroacetyl chloride to form N-(2-ethyl-6-methylphenyl)acetamide. The second step involves the reaction of N-(2-ethyl-6-methylphenyl)acetamide with thiosemicarbazide to form N-(2-ethyl-6-methylphenyl)-2-thiosemicarbazide. The final step involves the reaction of N-(2-ethyl-6-methylphenyl)-2-thiosemicarbazide with 4-methylphenylglyoxal to form EMOSA.

Scientific Research Applications

EMOSA has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the primary areas of research has been in the field of cancer treatment. Studies have shown that EMOSA has anticancer properties and can inhibit the growth of various cancer cells, including breast cancer, lung cancer, and liver cancer cells. Additionally, EMOSA has shown potential in the treatment of bacterial infections, as it has been found to have antibacterial properties.

properties

Product Name

N-(2-ethyl-6-methylphenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

Molecular Formula

C20H21N3O2S

Molecular Weight

367.5 g/mol

IUPAC Name

N-(2-ethyl-6-methylphenyl)-2-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide

InChI

InChI=1S/C20H21N3O2S/c1-4-15-7-5-6-14(3)18(15)21-17(24)12-26-20-23-22-19(25-20)16-10-8-13(2)9-11-16/h5-11H,4,12H2,1-3H3,(H,21,24)

InChI Key

ALPYUGGCVJMUSB-UHFFFAOYSA-N

SMILES

CCC1=CC=CC(=C1NC(=O)CSC2=NN=C(O2)C3=CC=C(C=C3)C)C

Canonical SMILES

CCC1=CC=CC(=C1NC(=O)CSC2=NN=C(O2)C3=CC=C(C=C3)C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.